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Compound of Interest

Compound Name: 4-Cyanobenzoyl bromide

CAS No.: 151093-43-5

Cat. No.: B117013 Get Quote

para-Cyanobenzoyl bromide (CAS No. 17201-43-3), with the molecular formula C₈H₆BrN, is a

bifunctional organic compound featuring a reactive bromomethyl group and a polar cyano

moiety on a benzene ring.[1][2] This unique structure makes it an exceptionally valuable

building block in organic synthesis. The electrophilic benzylic bromide is highly susceptible to

nucleophilic substitution, allowing for the facile introduction of the cyanobenzyl group into a

wide array of molecular scaffolds.[3]

Its utility is prominently demonstrated in the pharmaceutical industry, where it serves as a key

intermediate in the synthesis of complex molecules, including conformationally restricted

analogs of the anti-Pneumocystis carinii (PCP) drug, Pentamidine.[1][4] Furthermore, its

application extends to agriculture as a postemergence herbicide and in the synthesis of

specialized ligands for coordination chemistry.[1][5] A thorough understanding of its physical

properties is therefore not merely academic but a prerequisite for its safe and effective use in

any research or manufacturing setting.

Core Physicochemical Properties
The fundamental physical characteristics of para-cyanobenzoyl bromide are summarized

below. These data points are critical for predicting the compound's behavior in various solvents,

thermal conditions, and purification protocols.
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Property Value Source(s)

CAS Number 17201-43-3 [1][2][4]

Molecular Formula C₈H₆BrN [1][2][6]

Molecular Weight 196.04 g/mol [1][6][7]

Appearance
White to light yellow crystalline

powder/solid
[1][2][4]

Melting Point 113-118 °C [1][2][4][7]

Boiling Point
143 °C @ 12 mmHg; 135-137

°C @ 0.6 Torr
[1][2]

Density ~1.51 g/cm³ [2][7][8]

Solubility

Insoluble in water; Soluble in

chloroform, methanol, ethanol,

and ethyl acetate.[1][4][7]

[1][4][7]

Vapor Pressure 0.00321 mmHg @ 25°C [1][2][8]

Flash Point 125.1 °C [1][2][4]

Spectroscopic Profile for Structural Verification
Spectroscopic analysis is indispensable for confirming the identity and purity of para-

cyanobenzoyl bromide. The key spectral features are derived directly from its molecular

structure.

¹H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum provides

unambiguous structural information. The most characteristic signals are a singlet for the two

benzylic protons (-CH₂Br) typically found around 4.5 ppm, and a set of two doublets in the

aromatic region (typically 7.4-7.8 ppm) corresponding to the four protons on the para-

substituted benzene ring.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum will show

distinct signals for the benzylic carbon, the nitrile carbon, and the four unique aromatic

carbons, confirming the carbon skeleton.
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FT-IR (Fourier-Transform Infrared Spectroscopy): The IR spectrum is a rapid method for

functional group identification. A strong, sharp absorption band around 2220-2230 cm⁻¹ is a

definitive indicator of the nitrile (-C≡N) stretching vibration. The C-Br stretch appears in the

fingerprint region, typically between 600-500 cm⁻¹.

Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight. The mass

spectrum will exhibit a characteristic isotopic pattern for a compound containing one bromine

atom, with two major peaks of nearly equal intensity separated by two mass units

(corresponding to the ⁷⁹Br and ⁸¹Br isotopes).

Public databases such as the NIST Chemistry WebBook and ChemicalBook provide reference

spectra for this compound.[1][9]

Experimental Workflows for Property Determination
The trustworthiness of experimental data relies on robust and validated protocols. The following

methodologies represent standard practices for characterizing a crystalline solid like para-

cyanobenzoyl bromide.

Protocol 3.1: Melting Point Determination (Capillary
Method)
Causality: The melting point is a highly sensitive indicator of purity. A sharp melting range

(typically < 2 °C) is characteristic of a pure crystalline solid, while impurities depress and

broaden the melting range. This protocol provides a self-validating check on material purity.

Sample Preparation: Finely crush a small amount of the crystalline para-cyanobenzoyl

bromide on a watch glass.

Capillary Loading: Tap the open end of a capillary tube into the powder to pack a small

sample (2-3 mm in height) into the sealed end.

Apparatus Setup: Place the loaded capillary into a calibrated melting point apparatus (such

as a Mel-Temp or Thiele tube).[10]

Heating: If the approximate melting point is known (~115 °C), heat the apparatus rapidly to

about 100 °C.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.lookchem.com/casno17201-43-3.html
https://www.chemicalbook.com/SpectrumEN_17201-43-3_1HNMR.htm
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117013?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Acquisition: Decrease the heating rate to 1-2 °C per minute. Record the temperature at

which the first drop of liquid appears (T₁) and the temperature at which the entire sample

becomes a clear liquid (T₂). The melting range is T₁ - T₂.

Protocol 3.2: Spectroscopic Identity Confirmation
Causality: This workflow ensures that the material is structurally correct and free from

significant impurities before its use in sensitive downstream applications like drug synthesis.

Sample Preparation (¹H NMR): Dissolve approximately 10-15 mg of the compound in ~0.7

mL of deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal

standard.[7] Transfer the solution to a 5 mm NMR tube.

NMR Acquisition: Acquire the ¹H and ¹³C NMR spectra on a high-resolution spectrometer

(e.g., 400 MHz).[7]

Sample Preparation (FT-IR): Prepare a potassium bromide (KBr) pellet by intimately grinding

1-2 mg of the compound with ~100 mg of dry, spectroscopy-grade KBr. Press the mixture

into a translucent pellet using a hydraulic press.[7]

IR Acquisition: Record a background spectrum of a pure KBr pellet. Then, run the sample

pellet to obtain the IR spectrum (typically 4000-400 cm⁻¹).[7]

Data Analysis: Compare the acquired spectra with reference data to confirm the structure

and assess purity.

Visualization of Characterization Workflow
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Caption: Workflow for the physical and spectroscopic characterization of para-cyanobenzoyl

bromide.

Field Insights: The Impact of Physical Properties on
Application

Solubility & Reaction Design: The compound's high solubility in polar aprotic solvents like

DMF and insolubility in water is a cornerstone of its synthetic application.[7] This differential

solubility allows for straightforward reaction setups in organic media, followed by aqueous

workups where the product can be precipitated or extracted, simplifying purification.

Thermal Stability & Reactivity: With a melting point well above 100 °C and a high boiling

point, the compound is thermally stable enough for reactions requiring heat.[1][2] However,

as a benzyl bromide, it is a lachrymator and is reactive towards nucleophiles, including

moisture. Its solid state at room temperature helps mitigate its vapor pressure and reduces

inhalation risk compared to liquid analogs.[1][11]

Crystalline Nature & Storage: Being a crystalline solid, it is generally more stable and easier

to handle than a liquid.[1][2] However, its reactivity necessitates storage under controlled

conditions—refrigerated (0-5 °C), under an inert atmosphere, and protected from moisture—

to prevent degradation via hydrolysis or other side reactions.[2][4][7]

Safety and Handling Protocols
para-Cyanobenzoyl bromide is a hazardous substance and must be handled with appropriate

precautions.

Primary Hazards: The compound is classified as corrosive. It causes severe skin burns and

eye damage (H314).[2][8] It may also cause allergy or asthma symptoms or breathing

difficulties if inhaled (H334).[8]

Required Personal Protective Equipment (PPE):

Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

Eye Protection: Use chemical safety goggles and a face shield.
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Skin and Body Protection: Wear a lab coat and appropriate protective clothing.

Respiratory Protection: All handling should be performed in a certified chemical fume

hood. If there is a risk of dust generation, respiratory protection may be required.[8]

Handling: Avoid creating dust. Prevent contact with skin, eyes, and clothing. Ensure

adequate ventilation.[12]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. It should

be stored locked up and away from incompatible materials such as strong oxidizing agents

and bases.[2][4][8]

By integrating a deep understanding of its physical properties with rigorous experimental and

safety protocols, researchers can confidently and effectively leverage para-cyanobenzoyl

bromide to advance their scientific objectives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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